4-Chloro-6-ethyl-2-methylpyrimidine
Overview
Description
4-Chloro-6-ethyl-2-methylpyrimidine is a halogenated heterocycle with the empirical formula C7H9ClN2 . It has a molecular weight of 156.61 . The compound is a solid and its SMILES string is ClC1=CC(CC)=NC©=N1 .
Molecular Structure Analysis
The InChI key for this compound is JQRFVVPNKXQKBM-UHFFFAOYSA-N . This key can be used to retrieve the 3D structure of the molecule from databases.Physical And Chemical Properties Analysis
This compound is a solid . It has a density of 1.143g/cm3 and a molecular weight of 156.613 Da . The boiling point is 209.1ºC at 760 mmHg .Scientific Research Applications
Chemical Reactions and Synthesis
- 4-Chloro-6-ethyl-2-methylpyrimidine undergoes various chemical reactions forming different derivatives. For instance, a study by Glushkov, Ivin, and Sochilin (1971) found that the reaction of a similar compound, 4-chloro-2-ethylthio-6-methylpyrimidine, with hydrogen peroxide in ethanol forms 5-chloro-6-methyluracil, a compound with potential applications in various fields including medicinal chemistry (Glushkov, Ivin, & Sochilin, 1971).
- Malinka, Zawisza, and Zajac (1989) synthesized derivatives of pyrimido[5,4-e]-1,3-thiazine and pyrimido[4,5-d]pyrimidine, starting from ethyl 4-chloro/tosyloxy/-2-methylpyrimidine-5-carboxylate, indicating the versatility of pyrimidine derivatives in synthesizing a range of chemical compounds (Malinka, Zawisza, & Zajac, 1989).
Pharmaceutical and Medicinal Applications
- A study by Roberts, Landor, and Bolessa (1994) explored the synthesis of 2-methylpyrimidin-4(3H)-ones and 4-amino-6-(1-hydroxyalkyl)-2-methylpyrimidines, which are crucial intermediates in pharmaceutical chemistry (Roberts, Landor, & Bolessa, 1994).
- Patil et al. (2008) discussed the synthesis of 4,6-dihydroxy-2-methylpyrimidine, a precursor with applications in the preparation of high explosives and medicinal products, highlighting its importance in pharmaceutical and industrial applications (Patil, Jadhav, Radhakrishnan, & Soman, 2008).
Industrial Applications
- Lei-ming (2012) researched the synthesis of 4,6-dichloro-2-methylpyrimidine, an important intermediate for synthetic anticancer drugs, demonstrating the critical role of pyrimidine derivatives in the synthesis of specialized pharmaceuticals (Lei-ming, 2012).
Safety and Hazards
Properties
IUPAC Name |
4-chloro-6-ethyl-2-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-3-6-4-7(8)10-5(2)9-6/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQRFVVPNKXQKBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50522505 |
Source
|
| Record name | 4-Chloro-6-ethyl-2-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50522505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
89966-72-3 |
Source
|
| Record name | 4-Chloro-6-ethyl-2-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50522505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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